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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physicochemical properties of

N-α-tert-Butoxycarbonyl-2-cyano-D-phenylalanine (Boc-2-cyano-D-phenylalanine). This

synthetic amino acid derivative is a valuable building block in medicinal chemistry and peptide

synthesis, offering unique structural features for the design of novel therapeutics. This guide

consolidates available data on its chemical and physical characteristics, outlines a general

experimental protocol for its synthesis and purification, and presents a logical workflow for

these processes.

Core Physicochemical Properties
Boc-2-cyano-D-phenylalanine is a white to off-white solid.[1] Its core physicochemical

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₅H₁₈N₂O₄ [1]

Molecular Weight 290.3 g/mol [1]

Melting Point 82-91 °C [1]

Appearance White to off-white solid [1]

Purity ≥ 99% (HPLC) [1]

CAS Number 261380-28-3 [1]

Storage Conditions 0-8°C [1]

Solubility Profile
While specific quantitative solubility data for Boc-2-cyano-D-phenylalanine in various solvents

is not readily available in the literature, general solubility characteristics can be inferred from its

structure and from data on the parent compound, Boc-D-phenylalanine. It is expected to be

soluble in organic solvents such as ethyl acetate, ethanol, and dimethylformamide (DMF).[2] Its

solubility in water and non-polar solvents like petroleum ether is anticipated to be low.[2]

Spectroscopic Data
Detailed, publicly available spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry)

specifically for Boc-2-cyano-D-phenylalanine is limited. However, the expected spectral

characteristics can be extrapolated from data for the closely related compound, Boc-D-

phenylalanine, and from general chemical principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum would be

expected to show characteristic signals for the tert-butoxycarbonyl (Boc) group (a singlet

around 1.4 ppm), the aromatic protons of the phenyl ring, and the α- and β-protons of the

amino acid backbone.[3] The ¹³C NMR spectrum would similarly display signals for the

carbonyl and quaternary carbons of the Boc group, the carbons of the phenyl ring (including

the cyano-substituted carbon), and the α- and β-carbons.[4]
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Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit a characteristic nitrile

(C≡N) stretching vibration, typically in the range of 2220-2260 cm⁻¹.[5] Other prominent

peaks would include those for the N-H stretch of the carbamate, the C=O stretches of the

carbamate and carboxylic acid, and aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS): Mass spectral analysis would be expected to show a molecular ion

peak corresponding to the compound's molecular weight (290.3 g/mol ).[1] Common

fragmentation patterns would likely involve the loss of the Boc group or the carboxylic acid

moiety.[6]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis and purification of Boc-2-
cyano-D-phenylalanine is not available in the cited literature, a general procedure can be

outlined based on standard methods for the N-Boc protection of amino acids.[2][7][8]

Synthesis of Boc-2-cyano-D-phenylalanine
This protocol is an adaptation of the standard procedure for the synthesis of N-Boc protected

amino acids.

Materials:

2-cyano-D-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

Solvent (e.g., a mixture of 1,4-dioxane and water, or tetrahydrofuran and water)[2][9]

Base (e.g., sodium hydroxide or triethylamine)[2][9]

Ethyl acetate

Hexane

Saturated sodium bicarbonate solution

1M Hydrochloric acid
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Brine

Anhydrous sodium sulfate

Procedure:

Dissolve 2-cyano-D-phenylalanine in the chosen solvent system.

Add the base to the solution and stir.

Add di-tert-butyl dicarbonate to the reaction mixture and stir at room temperature for several

hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, remove the organic solvent under reduced pressure.

Acidify the aqueous residue to a pH of approximately 2-3 with 1M HCl.

Extract the product into ethyl acetate.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification of Boc-2-cyano-D-phenylalanine
The crude product can be purified by recrystallization or column chromatography.

Recrystallization:

Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., ethyl acetate).

Add a non-polar solvent (e.g., hexane) dropwise until turbidity is observed.

Allow the solution to cool slowly to induce crystallization.

Collect the crystals by filtration, wash with cold hexane, and dry under vacuum.
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Column Chromatography:

Prepare a silica gel column.

Dissolve the crude product in a minimal amount of the eluent.

Load the sample onto the column.

Elute the column with a suitable solvent system (e.g., a gradient of methanol in chloroform or

ethyl acetate in hexane) to separate the product from impurities.[9]

Collect the fractions containing the pure product and concentrate under reduced pressure.

Workflow Diagrams
The following diagrams illustrate the general experimental workflows for the synthesis and

purification of Boc-2-cyano-D-phenylalanine.
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Caption: General workflow for the synthesis and purification of Boc-2-cyano-D-phenylalanine.
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Recrystallization Column Chromatography
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Caption: Detailed options for the purification of Boc-2-cyano-D-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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